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Compound of Interest

Compound Name: IR-820

Cat. No.: B1672171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to calculating and preparing IR-820
concentrations for various preclinical applications, including near-infrared (NIR) fluorescence

imaging and photothermal therapy (PTT) in animal models.

Properties and Considerations of IR-820
IR-820 is a cyanine dye with strong absorbance and fluorescence in the near-infrared

spectrum, making it a valuable tool for in vivo imaging due to the deep tissue penetration of

NIR light.[1][2][3] It is often considered an alternative to Indocyanine Green (ICG) due to its

improved stability.[4][5][6]

Key Properties:

Molecular Weight: Approximately 849.47 g/mol .[7]

Excitation and Emission: While it has a peak excitation around 710 nm and emission around

820 nm (NIR-I), it exhibits a long emission tail into the NIR-II window (900-1700 nm), which

allows for imaging with higher signal-to-background ratios.[7][8][9][10]

Serum Interaction: The fluorescence intensity of IR-820 is significantly enhanced in the

presence of serum, primarily due to its binding with albumin.[11][12][13] This interaction also

influences its pharmacokinetic profile.[14]
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Biocompatibility: Studies have shown that IR-820 has good biocompatibility and can be

excreted from the body, primarily through the hepatobiliary and renal systems.[11][12][15]

Experimental Applications and Recommended
Concentrations
The optimal concentration of IR-820 is application-dependent. Below is a summary of

concentrations used in various published animal studies.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1672171?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6735390/
https://www.researchgate.net/figure/Biodistribution-and-excretation-of-IR-820-molecule-A-In-vivo-NIR-II-fluorescence_fig2_335139142
https://pmc.ncbi.nlm.nih.gov/articles/PMC9023119/
https://www.benchchem.com/product/b1672171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applicati
on

Animal
Model

Administr
ation
Route

Concentr
ation

Injection
Volume

Dosage Citation

NIR-II

Fluorescen

ce

Cerebrova

scular

Imaging

Mouse
Intravenou

s (IV)

0.5 mg/mL

in PBS
200 µL

~5 mg/kg

(for a 20g

mouse)

[11][12]

Pharmacok

inetic

Studies

Mouse

IV or

Intraperiton

eal (IP)

0.2 mM in

PBS
100 µL

~1.7 mg/kg

(for a 20g

mouse)

[7]

Photother

mal

Therapy

(Tumor)

Mouse
Intramuscu

lar (IM)

2 mg/mL in

PBS
100 µL

~10 mg/kg

(for a 20g

mouse)

[11][16]

NIR-II

Tumor

Imaging

Mouse
Intravenou

s (IV)
75 µM 150 µL

~0.95

mg/kg (for

a 20g

mouse)

[15][17]

Hindlimb

Vasculatur

e Imaging

Mouse
Intravenou

s (IV)
N/A 100 µL 1.0 mg/kg [18]

General In

Vivo

Imaging

Rat
Intravenou

s (IV)
N/A N/A 0.24 mg/kg [4][19]

Protocol for Calculating IR-820 Concentration
This protocol provides a step-by-step guide to determine the appropriate concentration of IR-
820 for your specific animal study.

Step 1: Determine the Desired Dosage
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The first step is to decide on the dosage of IR-820 to be administered, typically expressed in

milligrams per kilogram (mg/kg) of the animal's body weight. This can be determined from

literature reporting similar applications (see table above) or through a pilot dose-response

study.[20]

Step 2: Weigh the Animal
Accurately weigh the animal to determine its body weight in kilograms (kg).

Step 3: Calculate the Total Mass of IR-820 to Inject
Use the following formula:

Total Mass of IR-820 (mg) = Dosage (mg/kg) x Animal Weight (kg)

Example: For a 1.0 mg/kg dosage in a 25g (0.025 kg) mouse: Total Mass of IR-820 = 1.0 mg/kg

* 0.025 kg = 0.025 mg

Step 4: Determine the Injection Volume
The injection volume is dependent on the administration route and animal size. For mice,

intravenous injections via the tail vein are typically limited to 100-200 µL.[7][11]

Step 5: Calculate the Required Concentration of the
Stock Solution
Use the following formula:

Concentration (mg/mL) = Total Mass of IR-820 (mg) / Injection Volume (mL)

Example (continued): For an injection volume of 100 µL (0.1 mL): Concentration = 0.025 mg /

0.1 mL = 0.25 mg/mL

Step 6: Preparation of IR-820 Solution
Weigh the required amount of powdered IR-820.

Dissolve it in a suitable solvent. Phosphate-buffered saline (PBS) is commonly used for in

vivo applications.[7] For compounds with limited aqueous solubility, a small amount of DMSO
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may be used initially, followed by dilution with PBS, though this should be tested for

precipitation and potential toxicity.[7]

Ensure the solution is well-mixed, for example, by vortexing.

It is recommended to freshly prepare the IR-820 solution before injection.[7]

Experimental Workflow and Signaling Pathway
Diagrams
Experimental Workflow for In Vivo Imaging
The following diagram illustrates a typical workflow for an in vivo imaging experiment using IR-
820.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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